![molecular formula C21H26FNO3S B4999866 [1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol](/img/structure/B4999866.png)
[1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol
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Overview
Description
[1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol is a chemical compound that has been extensively studied for its potential medicinal properties. It is a member of the class of compounds known as piperidines, which have been shown to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of [1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol is not fully understood. However, it has been shown to interact with several molecular targets, including enzymes and receptors in the nervous system. It has been suggested that its activity against cancer is due to its ability to inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase. It has also been shown to interact with several receptors in the nervous system, including the dopamine and serotonin receptors. In addition, it has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of [1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol is its potential as a therapeutic agent for a variety of diseases. Its ability to interact with multiple molecular targets makes it a promising candidate for drug development. However, one limitation of this compound is its relatively complex synthesis method, which may limit its use in large-scale production.
Future Directions
Future research on [1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol could focus on several areas. One area of interest is its potential as an anti-cancer agent. Studies could investigate its mechanism of action against cancer cells and its potential use in combination with other chemotherapeutic agents. Another area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies could investigate its ability to inhibit the formation of beta-amyloid plaques and alpha-synuclein aggregates, which are hallmarks of these diseases. Finally, future research could focus on optimizing the synthesis method for this compound, with the goal of making it more efficient and cost-effective for large-scale production.
Synthesis Methods
The synthesis method for [1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol involves several steps. The starting material is 5-fluoro-2-methylbenzenesulfonyl chloride, which is reacted with 2-phenylethylamine to form the corresponding sulfonamide. This sulfonamide is then reacted with piperidine in the presence of a reducing agent to form the final product, this compound.
Scientific Research Applications
Research on [1-[(5-fluoro-2-methylphenyl)sulfonyl]-4-(2-phenylethyl)-4-piperidinyl]methanol has focused on its potential medicinal properties. It has been shown to have activity against a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have also investigated its potential as an analgesic and anti-inflammatory agent.
properties
IUPAC Name |
[1-(5-fluoro-2-methylphenyl)sulfonyl-4-(2-phenylethyl)piperidin-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FNO3S/c1-17-7-8-19(22)15-20(17)27(25,26)23-13-11-21(16-24,12-14-23)10-9-18-5-3-2-4-6-18/h2-8,15,24H,9-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVALXOOLDUTHKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)S(=O)(=O)N2CCC(CC2)(CCC3=CC=CC=C3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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